Cas no 1312478-63-9 (1h-Pyrazole, 1-4-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Phenyl-)

1H-Pyrazole, 1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-, is a boronic ester-functionalized pyrazole derivative widely used as a key intermediate in Suzuki-Miyaura cross-coupling reactions. Its stable boronate moiety enhances reactivity and selectivity in palladium-catalyzed transformations, making it valuable for constructing complex biaryl structures in pharmaceutical and materials science applications. The tetramethyl dioxaborolane group improves handling stability and solubility in organic solvents, facilitating synthetic workflows. This compound is particularly useful in medicinal chemistry for the development of heterocyclic scaffolds, offering precise control over molecular architecture. High purity and consistent performance ensure reliable results in demanding synthetic environments.

1h-Pyrazole, 1-4-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Phenyl- structure

1312478-63-9 structure

Product Name:1h-Pyrazole, 1-4-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Phenyl-

CAS No:1312478-63-9

MF:C₁₅H₁₉BN₂O₂

MW:270.134563684464

MDL:MFCD22207179

CID:3163410

PubChem ID:67249134

Update Time:2025-06-08

1h-Pyrazole, 1-4-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Phenyl- Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole, 1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
- 4-Pyrazol-1-yl-phenylboronic acid pinacol ester
- 4-Pyrazolyl-benzene boronic ester
- MCC47863
- EN300-1718168
- 1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1H-pyrazole
- MFCD22207179
- DB-111139
- CS-0342557
- 1312478-63-9
- SB32778
- 889-666-9
- 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-pyrazole
- 1-(4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-pyrazole
- SCHEMBL2016964
- GEHYGTZFIJRNRN-UHFFFAOYSA-N
- HS-3765
- Z2049757149
- 1-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1H-pyrazole
- 1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pyrazole
- 1h-Pyrazole, 1-4-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Phenyl-
- MDL： MFCD22207179
- Inchi： 1S/C15H19BN2O2/c1-14(2)15(3,4)20-16(19-14)12-6-8-13(9-7-12)18-11-5-10-17-18/h5-11H,1-4H3
- InChI Key： GEHYGTZFIJRNRN-UHFFFAOYSA-N
- SMILES： O1B(C2C=CC(=CC=2)N2C=CC=N2)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 270.1539580Da
Monoisotopic Mass: 270.1539580Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 338
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 36.3Å²

1h-Pyrazole, 1-4-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Phenyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	32R0038P-1g	4-Pyrazol-1-yl-phenylboronic acid pinacol ester	1312478-63-9	97%	1g	1679.12CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	32R0038P-5g	4-Pyrazol-1-yl-phenylboronic acid pinacol ester	1312478-63-9	97%	5g	6767.38CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	32R0038P-25g	4-Pyrazol-1-yl-phenylboronic acid pinacol ester	1312478-63-9	97%	25g	25424.31CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	32R0038P-500mg	4-Pyrazol-1-yl-phenylboronic acid pinacol ester	1312478-63-9	97%	500mg	1263.58CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	32R0038P-250mg	4-Pyrazol-1-yl-phenylboronic acid pinacol ester	1312478-63-9	97%	250mg	1060.05CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	32R0038P-100mg	4-Pyrazol-1-yl-phenylboronic acid pinacol ester	1312478-63-9	97%	100mg	932.85CNY	2021-05-07
Chemenu	CM133820-1g	1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-pyrazole	1312478-63-9	97%	1g	$196	2021-08-05
Chemenu	CM133820-1g	1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-pyrazole	1312478-63-9	97%	1g	$341	2024-08-02
abcr	AB512462-250 mg	4-Pyrazolyl-benzene boronic ester; .	1312478-63-9		250MG	€270.50	2023-04-18
abcr	AB512462-1 g	4-Pyrazolyl-benzene boronic ester; .	1312478-63-9		1g	€394.60	2023-04-18